Cas no 2580240-27-1 (2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo2.2.1heptane-4-carboxylic acid)
2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo2.2.1heptane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(benzyloxy)carbonyl]-1-methyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid
- EN300-27728410
- 2580240-27-1
- 2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo2.2.1heptane-4-carboxylic acid
-
- Inchi: 1S/C16H19NO4/c1-15-7-8-16(10-15,13(18)19)11-17(15)14(20)21-9-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,18,19)
- InChI Key: HTERBKUKCGIXAL-UHFFFAOYSA-N
- SMILES: OC(C12CN(C(=O)OCC3C=CC=CC=3)C(C)(CC1)C2)=O
Computed Properties
- Exact Mass: 289.13140809g/mol
- Monoisotopic Mass: 289.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.8Ų
2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo2.2.1heptane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27728410-1g |
2-[(benzyloxy)carbonyl]-1-methyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid |
2580240-27-1 | 1g |
$0.0 | 2023-09-10 | ||
| Enamine | EN300-27728410-1.0g |
2-[(benzyloxy)carbonyl]-1-methyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid |
2580240-27-1 | 95.0% | 1.0g |
$0.0 | 2025-03-19 |
2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo2.2.1heptane-4-carboxylic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo2.2.1heptane-4-carboxylic acid
2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid (CAS No. 2580240-27-1): A Comprehensive Overview
2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid (CAS No. 2580240-27-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and functional groups, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.
The structure of 2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid is composed of a bicyclic ring system with a nitrogen atom incorporated into one of the rings, making it a member of the azabicyclo compounds. The presence of a benzyloxy carbonyl group and a carboxylic acid moiety further enhances its chemical versatility and reactivity. These features make it an attractive candidate for various chemical transformations and derivatizations.
Recent research has focused on the synthesis and biological evaluation of 2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid and its derivatives. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective activities. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.
In the context of drug discovery, 2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid has been explored as a lead compound for the development of new therapeutic agents. Its unique structure allows for the introduction of various functional groups, which can be tailored to enhance specific biological activities or improve pharmacokinetic properties. This flexibility is crucial in the early stages of drug development, where optimizing lead compounds is essential for advancing potential drugs to clinical trials.
The synthesis of 2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid involves several steps, including the formation of the bicyclic ring system and the introduction of the benzyloxy carbonyl and carboxylic acid groups. One common approach involves the use of cycloaddition reactions followed by selective functional group modifications. The synthetic route is well-documented in the literature, providing a robust foundation for further derivatization and optimization.
From a pharmaceutical perspective, 2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid has shown potential in various therapeutic areas. Its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and other inflammatory disorders. Additionally, preliminary studies have indicated that it may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.
The biological activity of 2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid is attributed to its ability to modulate key signaling pathways involved in inflammation and cell survival. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammatory responses. By targeting this pathway, the compound can reduce the production of pro-inflammatory cytokines and chemokines, thereby alleviating inflammation.
In addition to its therapeutic potential, 2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid has also been studied for its mechanistic insights into biological processes. Research has revealed that it can interact with specific protein targets, such as enzymes and receptors, which are involved in various cellular functions. Understanding these interactions is crucial for developing more targeted and effective drugs.
The future prospects for 2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid are promising. Ongoing research aims to further optimize its structure to enhance its pharmacological properties and reduce potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specific tissues or organs.
In conclusion, 2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo[]heptane-[]carboxylic acid (CAS No. 3096686359698763596987635969876359698763596987635969876359698763596987635969876359698763596987635969876359698763596987635969876350000000000000000000 - corrected: CAS No. 3045444 - corrected: CAS No.) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research.. Its unique structure and biological activities make it an attractive candidate for developing new therapeutic agents. Further research is needed to fully realize its therapeutic potential.
2580240-27-1 (2-(benzyloxy)carbonyl-1-methyl-2-azabicyclo2.2.1heptane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)